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Compound of Interest

Compound Name: 2-(2,4,5-Trifluorophenyl)acetamide

Cat. No.: B8268484

Get Quote

Executive Summary & Chemical Identity
Objective: This guide defines the safe handling, segregation, and disposal protocols for 2-
(2,4,5-Trifluorophenyl)acetamide, a fluorinated aromatic intermediate often utilized in the

synthesis of dipeptidyl peptidase-4 (DPP-4) inhibitors such as Sitagliptin.

Critical Safety Directive: Due to the high stability of the Carbon-Fluorine (C-F) bond, this

compound and its residues must be classified as Halogenated Organic Waste. Under no

circumstances should this material be disposed of down the drain or mixed with non-

halogenated solvents, as this complicates incineration processes and violates EPA/RCRA

compliance standards.
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Parameter Detail

Chemical Name 2-(2,4,5-Trifluorophenyl)acetamide

CAS Number 1864680-46-5

Molecular Formula C₈H₆F₃NO

Molecular Weight 189.14 g/mol

Physical State Solid (White to off-white powder)

Solubility
Low water solubility; soluble in organic solvents

(DMSO, Methanol, Ethyl Acetate)

Waste Classification
Halogenated Organic (Non-RCRA Listed, but

Characteristic Waste)

Hazard Assessment & Safety Protocols
Based on the structural analogs (fluorinated phenyl acetamides) and standard safety data for

Sitagliptin intermediates.

Primary Hazards
Health (GHS):

H315: Causes skin irritation.[1][2]

H319: Causes serious eye irritation.[2][3][4]

H335: May cause respiratory irritation.[2][4][5]

Environmental: Fluorinated organics can be persistent. Proper incineration is required to

prevent environmental accumulation.

Reactivity: Stable under normal conditions. Incompatible with strong oxidizing agents and

strong bases (potential for hydrolysis of the amide bond).
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Required PPE (Personal Protective Equipment)[5][6][7]
[10]

Respiratory: N95 or P100 particulate respirator if dust generation is possible.

Dermal: Nitrile gloves (minimum thickness 0.11 mm). Double-gloving recommended for

concentrated handling.

Ocular: Chemical safety goggles.

Body: Standard lab coat; Tyvek sleeves recommended for large-scale dispensing.

Waste Characterization & Segregation
Proper segregation is the single most critical step in the disposal of fluorinated compounds.

The "Halogenated" Rule
Unlike standard organic waste, 2-(2,4,5-Trifluorophenyl)acetamide contains fluorine. Waste

streams containing >1000 ppm (0.1%) of halogenated compounds must be separated from

non-halogenated solvents (like Acetone or Ethanol) to ensure the waste facility uses the correct

incineration protocols (typically requiring scrubbers for acid gases like HF).

Waste Stream Decision Matrix
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Waste Type Composition Container Labeling Disposal Path

Solid Waste

Contaminated gloves,

paper towels,

weighing boats, trace

powder.

Hazardous Waste:

Solid Debris

(Contaminated with

Halogenated

Organics)

High-Temp

Incineration

Liquid Waste (Mother

Liquor)

Reaction solvents

containing the product

(e.g., DCM, Ethyl

Acetate).

Hazardous Waste:

Halogenated Organic

Liquid

Fuel Blending /

Incineration

Pure Substance
Expired or excess

pure powder.

Hazardous Waste:

Toxic/Halogenated

(Pure)

Lab Pack for

Incineration

Rinsate
First 3 rinses of

glassware.

Hazardous Waste:

Halogenated Organic

Liquid

Fuel Blending /

Incineration

Step-by-Step Disposal Workflow
Phase 1: Pre-Disposal Treatment (Spill/Residue)
Do not attempt to chemically neutralize the C-F bonds in the lab. This requires industrial

conditions.

Solubilization: If the material is solid residue on glassware, dissolve it using a compatible

solvent (Methanol or Ethyl Acetate).

Collection: Transfer the solvated residue immediately to the Halogenated Waste carboy.

Phase 2: Containerization
Select Container: Use High-Density Polyethylene (HDPE) or glass carboys. Ensure the cap

has a chemically resistant liner (PTFE).
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Labeling: Attach a hazardous waste tag immediately upon the first drop of waste entering the

container.

Constituents: List "2-(2,4,5-Trifluorophenyl)acetamide" and the solvent (e.g.,

"Methanol").

Hazard Checkbox: Mark "Toxic" and "Irritant".

Phase 3: Operational Disposal Logic (Visualization)
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Waste Generation:
2-(2,4,5-Trifluorophenyl)acetamide

Determine Physical State

Solid Waste
(Powder, wipes, gloves)

Solid

Liquid Waste
(Solutions, Rinsate)

Liquid

Double Bag in
Clear Polyethylene

Label: Hazardous Waste
(Solid - Halogenated)

EHS / Waste Management
Pickup

Is solvent Halogenated?
(e.g., DCM vs MeOH)

Add to Halogenated
Solvent Carboy

Yes (DCM, Chlorofom)

Add to Halogenated
Solvent Carboy*

No (MeOH, Acetone)

*Must segregate as Halo
due to solute content

High-Temp Incineration
(Required for C-F bond)

Click to download full resolution via product page

Caption: Decision logic for segregating fluorinated amide waste. Note that the presence of the

fluorinated solute overrides the solvent classification, forcing the mixture into the Halogenated

stream.
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Emergency Procedures (Spill Response)
In the event of a spill of pure 2-(2,4,5-Trifluorophenyl)acetamide:

Isolate: Evacuate the immediate area and post "Do Not Enter" signage.

PPE Up: Don nitrile gloves, safety goggles, and a lab coat. If powder is airborne, use

respiratory protection.[6]

Containment (Solid):

Do not dry sweep (creates dust).[1][2]

Cover the spill with wet paper towels (dampened with water or methanol) to suppress

dust.

Scoop material into a wide-mouth jar.

Containment (Liquid):

Use absorbent pads or vermiculite.[7]

Do not use combustible materials (sawdust) if mixed with oxidizers.

Decontamination: Clean the surface with a soap/water solution, followed by a methanol wipe.

All cleaning materials must go into the Solid Hazardous Waste bin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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